Cas no 627460-11-1 (L-Aspartic acid, L-asparaginyl-L-alanyl-L-threonyl-)

• Product Name: L-Aspartic acid, L-asparaginyl-L-alanyl-L-threonyl-
• CAS No: 627460-11-1
• MF: C₁₅H₂₅N₅O₉
• MW: 419.387103796005
• CID: 1639514
• Update Time: 2024-09-11

L-Aspartic acid, L-asparaginyl-L-alanyl-L-threonyl- Chemical and Physical Properties

Names and Identifiers

• L-Aspartic acid, L-asparaginyl-L-alanyl-L-threonyl-
• L-Aspartic acid, L-asparaginyl-L-alanyl-L-threonyl- (9CI)

• Inchi： 1S/C15H25N5O9/c1-5(18-13(26)7(16)3-9(17)22)12(25)20-11(6(2)21)14(27)19-8(15(28)29)4-10(23)24/h5-8,11,21H,3-4,16H2,1-2H3,(H2,17,22)(H,18,26)(H,19,27)(H,20,25)(H,23,24)(H,28,29)/t5-,6+,7-,8-,11-/m0/s1
• InChI Key： MEZBTFJOCOCTKL-MMNVZLKDSA-N
• SMILES： C(O)(=O)[C@H](CC(O)=O)NC(=O)[C@H]([C@H](O)C)NC(=O)[C@H](C)NC(=O)[C@H](CC(N)=O)N

Computed Properties

• Exact Mass: 419.16535

Experimental Properties

• Density: 1.460±0.06 g/cm3(Predicted)
• Boiling Point: 932.8±65.0 °C(Predicted)
• PSA: 251.24
• pka: 2.84±0.10(Predicted)